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Compound of Interest

Compound Name:
2-Bromo-6-chloro-4-

(trifluoromethyl)aniline

Cat. No.: B012931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide. A complete Safety Data

Sheet (SDS) for 2-Bromo-6-chloro-4-(trifluoromethyl)aniline (CAS No. 109919-26-8) is not

readily available in public domains. Therefore, the information presented herein is a compilation

of data for the specified compound where available, supplemented by data from structurally

similar compounds. All data derived from analogous compounds are clearly marked. It is

imperative to conduct a thorough risk assessment before handling this chemical.

Chemical Identification and Physical Properties
This section provides the known identifiers and physical characteristics of 2-Bromo-6-chloro-
4-(trifluoromethyl)aniline.
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Identifier Value

Chemical Name 2-Bromo-6-chloro-4-(trifluoromethyl)aniline

CAS Number 109919-26-8[1][2][3]

Molecular Formula C₇H₄BrClF₃N[1][2][3]

Molecular Weight 274.47 g/mol [2][3]

IUPAC Name 2-bromo-6-chloro-4-(trifluoromethyl)aniline[2]

Synonyms 4-Amino-3-bromo-5-chlorobenzotrifluoride[1]

Physical Property Value

Boiling Point 72 °C @ 0.2 mmHg

Refractive Index (n20/D) 1.5360

Hazard Identification and GHS Classification
Detailed hazard classification for 2-Bromo-6-chloro-4-(trifluoromethyl)aniline is not

available. The following GHS pictograms and hazard statements are based on classifications

for structurally related aniline compounds.

Pictogram:

alt text

Signal Word: Warning
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Hazard Statement Description

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Note: These hazard statements are extrapolated from similar compounds and should be

treated as potential hazards until a definitive SDS for 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline is available.

Toxicological Data (Data from Analogous
Compounds)
No specific toxicological data (e.g., LD50, LC50) for 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline were found. The following table presents data for a related compound,

2,4,6-Tribromoaniline, to provide an indication of potential toxicity.

Compound: 2,4,6-Tribromoaniline

Route of Exposure Species Value

Oral (LD50) Not Specified Not Available

Dermal (LD50) Not Specified Not Available

Inhalation (LC50) Not Specified Not Available

General toxicological effects of aromatic amines may include methemoglobinemia, cyanosis,

convulsions, and irritation to the skin, eyes, and respiratory tract.[4]
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Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are based on best practices for handling hazardous aromatic amines

and information from SDSs of similar compounds.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following table outlines the recommended

protective equipment.

Body Part Recommended Protection Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical goggles. A

face shield is recommended if

there is a risk of splashing.

OSHA 29 CFR 1910.133 or

European Standard EN166.

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat should

be worn.

Inspect gloves for any signs of

degradation or puncture before

use.

Respiratory

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA approved

respirator is recommended.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.

Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling:

Avoid all personal contact, including inhalation of dust or vapors.
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Use in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and acids.[5]

Store away from heat, sparks, and open flames.

First Aid Measures
The following first aid procedures are recommended in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal. For large spills, contain the spill

and collect the material for disposal.

Diagrams
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Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of hazardous aromatic

amines like 2-Bromo-6-chloro-4-(trifluoromethyl)aniline.
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Caption: A workflow for the safe handling of hazardous chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b012931?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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